N-(2-cyanophenyl)-2-phenoxyacetamide

• Molecular Formula: C15H12N2O2
• Molecular Weight: 252.27g/mol
• IUPAC Name: N-(2-cyanophenyl)-2-phenoxyacetamide
• InChI: InChI=1S/C15H12N2O2/c16-10-12-6-4-5-9-14(12)17-15(18)11-19-13-7-2-1-3-8-13/h1-9H,11H2,(H,17,18)
• InChI Key: DLWZKYLWTVTHES-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OCC(=O)NC2=CC=CC=C2C#N

Description

N-(2-cyanophenyl)-2-phenoxyacetamide is a substituted phenoxyacetamide derivative characterized by a cyano (-CN) group at the ortho position of the phenyl ring attached to the acetamide nitrogen. Its molecular formula is C₁₅H₁₂N₂O₂, with a molecular weight of 252.27 g/mol. The compound is synthesized via nucleophilic substitution reactions, typically involving substituted phenols and chloroacetamide derivatives under basic conditions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogues of N-(2-cyanophenyl)-2-phenoxyacetamide include compounds with variations in the phenyl ring substituents or acetamide side chains. These modifications significantly impact physicochemical properties, biological activity, and applications.

Table 1: Structural and Functional Comparison of Analogues

Compound Name	Substituent (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Activity/Application	Reference
This compound	-CN (2-phenyl)	C₁₅H₁₂N₂O₂	252.27	Structural basis for derivatives
N-(2-chlorophenyl)-2-phenoxyacetamide	-Cl (2-phenyl)	C₁₄H₁₂ClNO₂	261.70	Pharmaceutical intermediate
N-(5-(3,5-dinitrophenyl)thiazol-2-yl)-2-phenoxyacetamide	-NO₂ (3,5-phenyl), thiazole	C₁₇H₁₃N₃O₅S	371.37	Herbicidal activity
N-(3-chloro-4-(2-pyridylmethoxy)phenyl)-2-cyanoacetamide	-Cl, -OCH₂-pyridine (phenyl)	C₁₅H₁₁ClN₂O₂	298.71	Synthetic intermediate
2-Chloro-N-(4-fluorophenyl)acetamide	-Cl (acetamide), -F (phenyl)	C₈H₇ClFNO	187.60	Crystallographic model compound